Cas no 63854-63-7 (2-{7,7-dimethylbicyclo2.2.1heptan-1-yl}ethan-1-amine hydrochloride)

• Product Name: 2-{7,7-dimethylbicyclo2.2.1heptan-1-yl}ethan-1-amine hydrochloride
• CAS No: 63854-63-7
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• CID: 3397251
• PubChem ID: 85905221
• Update Time: 2025-06-14

2-{7,7-dimethylbicyclo2.2.1heptan-1-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• BICYCLO[2.2.1]HEPTANE-1-ETHANAMINE, 7,7-DIMETHYL-, HYDROCHLORIDE
• 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride
• 2-{7,7-dimethylbicyclo2.2.1heptan-1-yl}ethan-1-amine hydrochloride
• starbld0020351
• NCA85463
• 2-(7,7-dimethylbicyclo(2.2.1)heptan-1-yl)ethan-1-amine hydrochloride
• 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine hydrochloride
• 2-(7,7-dimethyl-1-bicyclo[2.2.1]heptanyl)ethanamine;hydrochloride
• AKOS034161341
• 867-345-4
• EN300-1699725
• Z3156161216
• 63854-63-7

• Inchi： 1S/C11H21N.ClH/c1-10(2)9-3-5-11(10,6-4-9)7-8-12;/h9H,3-8,12H2,1-2H3;1H
• InChI Key： KBRRPQFIGPXQAZ-UHFFFAOYSA-N
• SMILES： Cl.NCCC12CCC(CC1)C2(C)C

Computed Properties

• Exact Mass: 203.1440774Da
• Monoisotopic Mass: 203.1440774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-{7,7-dimethylbicyclo2.2.1heptan-1-yl}ethan-1-amine hydrochloride

Comprehensive Overview of 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride (CAS No. 63854-63-7)

The compound 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride, identified by its CAS No. 63854-63-7, is a specialized organic molecule with a unique bicyclic structure. This compound belongs to the class of amine derivatives and is widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular framework, featuring a bicyclo[2.2.1]heptane core, contributes to its distinct chemical and physical properties, making it a subject of interest in synthetic chemistry and drug discovery.

In recent years, the demand for customized amine compounds like 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with biological targets. The hydrochloride salt form enhances its solubility, which is critical for formulation in drug development. This aligns with the growing trend of optimizing drug-like properties in early-stage research.

The synthesis of CAS No. 63854-63-7 involves multi-step organic reactions, often starting from camphor or related terpenes, which are renewable resources. This aspect resonates with the increasing focus on green chemistry and sustainable sourcing in the chemical industry. Companies and academic labs are actively exploring eco-friendly synthesis routes for such compounds to reduce environmental impact, a topic frequently searched in scientific databases and patent literature.

From an analytical perspective, 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards, especially when used in pharmaceutical intermediates. The rise of high-throughput screening technologies has further amplified the need for well-characterized small molecules like this, as they are integral to drug discovery pipelines.

Beyond pharmaceuticals, CAS No. 63854-63-7 finds niche applications in fragrance chemistry due to its structural similarity to naturally occurring terpenes. Its rigid bicyclic system can impart unique olfactory properties, making it valuable for flavor and fragrance formulations. This connects with the broader consumer trend toward natural-inspired synthetic ingredients, a hot topic in cosmetic science forums and industry reports.

In material science, derivatives of 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine have been investigated for their potential in polymer modification. The amine functionality allows for covalent bonding with other monomers, enabling the creation of specialty polymers with tailored thermal or mechanical properties. This aligns with searches around advanced material design and functional additives, highlighting the compound's interdisciplinary relevance.

Regulatory and safety profiles of 63854-63-7 are well-documented in compliance with REACH and other global chemical regulations. Its handling requires standard laboratory precautions, emphasizing the importance of chemical safety data sheets (SDS). This addresses common queries from industrial users seeking compliance guidelines for specialized chemicals.

In summary, 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride (CAS No. 63854-63-7) represents a versatile compound bridging multiple scientific domains. Its applications span from drug development to material innovation, driven by its unique structural features. As research continues to uncover new uses, this compound remains a focal point for cutting-edge chemistry and industrial applications.